Cas no 2172108-07-3 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropyl}acetic acid
• CAS No: 2172108-07-3
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6206769
• PubChem ID: 165570728
• Update Time: 2025-11-07

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropyl}acetic acid
• EN300-1522691
• 2172108-07-3
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclopropyl}acetic acid

• Inchi： 1S/C25H26N2O6/c28-21(29)13-24(9-10-24)26-22(30)25(11-12-32-15-25)27-23(31)33-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： AGEFBDZSGXYDBS-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(NC1(CC(=O)O)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropyl}acetic acid

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropyl}acetic acid

The compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropyl}acetic acid (CAS No. 2172108-07-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, materials science, and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopropane ring, and an oxolane (tetrahydrofuran) moiety. These structural features make it a versatile building block for advanced chemical synthesis and functional materials.

Recent studies have highlighted the importance of Fmoc groups in protecting amino functionalities during peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis due to its excellent stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an oxolane ring, which further enhances its utility in constructing complex molecular architectures. The presence of the cyclopropane ring introduces unique strain and reactivity, making this compound a valuable substrate for exploring novel chemical transformations.

One of the most intriguing aspects of this compound is its potential in drug discovery. Researchers have demonstrated that molecules incorporating cyclopropane rings can exhibit potent biological activities, including anti-cancer and anti-inflammatory properties. The integration of the Fmoc group with the cyclopropane ring in this compound provides a platform for designing bioactive molecules with improved pharmacokinetic profiles. Recent advancements in medicinal chemistry have emphasized the importance of such strained ring systems in enhancing drug efficacy and selectivity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The oxolane moiety contributes to the molecule's flexibility and solubility, making it an ideal candidate for polymer synthesis and self-assembling materials. Recent studies have explored the use of similar compounds as precursors for high-performance polymers with tailored mechanical and electronic properties.

The synthesis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropyl}acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the Fmoc group through nucleophilic acyl substitution and the construction of the cyclopropane ring via [2+1] cycloaddition reactions. These steps require precise control over reaction conditions to ensure high yields and product purity.

Looking ahead, this compound represents a valuable tool for advancing chemical research across multiple disciplines. Its unique combination of functional groups positions it as a potential candidate for developing next-generation therapeutics, advanced materials, and innovative chemical processes. As research continues to uncover new applications for strained ring systems and protected amino groups, this compound will undoubtedly play a pivotal role in shaping future discoveries.